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Introduction

Ac-LEHD-AMC is a fluorogenic substrate utilized for the kinetic analysis of caspase-9, an
initiator caspase pivotal in the apoptotic signaling cascade. The substrate consists of the
tetrapeptide sequence Leucine-Glutamic acid-Histidine-Aspartic acid, which is the recognition
sequence for caspase-9. This peptide is conjugated to 7-amino-4-methylcoumarin (AMC). In its
intact form, the substrate is non-fluorescent. However, upon cleavage by active caspase-9
between the aspartate and AMC residues, the liberated AMC fluoresces, with excitation and
emission maxima typically around 340-360 nm and 440-460 nm, respectively.[1][2] The rate of
this fluorescence increase is directly proportional to the caspase-9 activity.

Optimizing the substrate concentration is a critical step in developing a robust and reliable
kinetic assay. This ensures that the enzyme is operating under conditions that yield accurate
and reproducible data, which is essential for applications such as inhibitor screening and
determining enzyme kinetic parameters like Km and Vmax. These application notes provide a
detailed protocol for optimizing the Ac-LEHD-AMC concentration for caspase-9 kinetic assays.

Signaling Pathway

The following diagram illustrates the role of caspase-9 in the intrinsic apoptotic pathway,
leading to the cleavage of substrates like Ac-LEHD-AMC.
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Workflow for Ac-LEHD-AMC Concentration Optimization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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